Cas no 2172500-09-1 (1-3-(hydroxymethyl)thian-3-yl-3,3-dimethylcyclohexan-1-ol)

• Product Name: 1-3-(hydroxymethyl)thian-3-yl-3,3-dimethylcyclohexan-1-ol
• CAS No: 2172500-09-1
• MF: C₁₄H₂₆O₂S
• MW: 258.420043468475
• CID: 6281692
• PubChem ID: 165746940
• Update Time: 2025-07-16

1-3-(hydroxymethyl)thian-3-yl-3,3-dimethylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-3-(hydroxymethyl)thian-3-yl-3,3-dimethylcyclohexan-1-ol
• 2172500-09-1
• EN300-1642952
• 1-[3-(hydroxymethyl)thian-3-yl]-3,3-dimethylcyclohexan-1-ol

• Inchi： 1S/C14H26O2S/c1-12(2)5-3-7-14(16,9-12)13(10-15)6-4-8-17-11-13/h15-16H,3-11H2,1-2H3
• InChI Key： RXNMZYSALBJFCQ-UHFFFAOYSA-N
• SMILES： S1CCCC(CO)(C1)C1(CCCC(C)(C)C1)O

Computed Properties

• Exact Mass: 258.16535124g/mol
• Monoisotopic Mass: 258.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 65.8Ų

Additional information on 1-3-(hydroxymethyl)thian-3-yl-3,3-dimethylcyclohexan-1-ol

Compound CAS No. 2172500-09-1: 1-(3-(Hydroxymethyl)thian-3-yl)-3,3-dimethylcyclohexan-1-ol

Compound CAS No. 2172500-09-1, also known as 1-(3-(Hydroxymethyl)thian-3-yl)-3,3-dimethylcyclohexan-1-ol, is a complex organic compound with a unique structure that combines a cyclohexanol moiety with a thiane ring. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The molecule's structure is characterized by a cyclohexane ring substituted with two methyl groups at the 3-position and a hydroxymethylthiane group at the 1-position, making it a valuable compound for further research and development.

The synthesis of 1-(3-(Hydroxymethyl)thian-3-yl)-3,3-dimethylcyclohexan-1-ol involves a multi-step process that typically begins with the preparation of the thiane ring. Recent studies have focused on optimizing the synthesis pathway to improve yield and purity, leveraging advanced catalytic methods and green chemistry principles. The compound's structure allows for various functional group transformations, making it versatile for use in different chemical reactions.

One of the most promising areas of research for this compound is its potential application in drug design. The hydroxymethyl group and the thiane ring provide unique pharmacokinetic properties, which could be advantageous in developing new therapeutic agents. Researchers have explored its ability to act as a bioisostere in drug design, where it can replace other functional groups without altering the overall pharmacophore significantly. This property makes it a valuable tool in medicinal chemistry.

In addition to its pharmaceutical applications, Compound CAS No. 2172500-09 has shown potential in materials science. Its cyclohexane backbone and thiane ring provide mechanical stability and flexibility, making it suitable for use in polymer synthesis or as a building block for advanced materials. Recent studies have investigated its role in creating novel polymeric structures with enhanced mechanical properties.

The compound's physical properties, such as its melting point and solubility, are critical factors in determining its suitability for various applications. Recent experimental data indicate that the compound exhibits moderate solubility in organic solvents and is relatively stable under standard conditions. These properties make it easier to handle and process during large-scale production.

From an environmental perspective, researchers have also examined the biodegradability of 1-(3-(Hydroxymethyl)thian-yl)-3,3-dimethylcyclohexan-ol. Studies suggest that under aerobic conditions, the compound can undergo microbial degradation, reducing its environmental footprint. This finding is particularly important for industries looking to adopt more sustainable practices.

In conclusion, Compound CAS No. 2172500-09-1, or 1-(3-(Hydroxymethyl)thian-yl)-3,3-dimethylcyclohexan-ol, represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Ongoing research continues to uncover new possibilities for this compound, solidifying its role as an essential component in modern chemical innovation.